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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylnicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a key intermediate in the

synthesis of various pharmaceuticals and agrochemicals. Its solubility in organic solvents is a

critical parameter for its purification, reaction chemistry, and formulation development. This

technical guide provides a comprehensive overview of the available information on the

solubility of 2-methylnicotinic acid, including qualitative data, and presents quantitative data

for the closely related compound, nicotinic acid, as a valuable reference. Furthermore, this

guide details the experimental protocols for solubility determination and provides a logical

workflow for these procedures.

While specific quantitative solubility data for 2-methylnicotinic acid in a range of organic

solvents is not readily available in the reviewed literature, it is generally described as a white to

off-white crystalline solid that is soluble in water and common organic solvents.[1][2] Its ester,

2-methylnicotinate, is reported to be easily dissolved in organic solvents such as alcohol, ethyl

acetate, and dichloromethane.
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Due to the structural similarity between 2-methylnicotinic acid and nicotinic acid, the solubility

data for nicotinic acid can provide valuable insights for solvent selection and process

development. The following table summarizes the mole fraction solubility of nicotinic acid in

various organic solvents at different temperatures.
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Solvent Temperature (K)
Mole Fraction Solubility
(x10³)

Alcohols

Methanol 298.2 27.8

303.2 32.5

308.2 37.8

313.2 43.9

318.2 50.9

323.2 58.8

Ethanol 298.2 11.2

303.2 13.1

308.2 15.3

313.2 17.8

318.2 20.6

323.2 23.8

1-Butanol 298.2 3.06

2-Butanol 298.2 3.60

1-Pentanol 298.2 3.32

1-Hexanol 298.2 3.62

Ketones

Acetone 298.2 1.34

303.2 1.58

308.2 1.85

313.2 2.17

318.2 2.54
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323.2 2.98

Esters

Ethyl Acetate 298.2 0.78

303.2 0.93

308.2 1.11

313.2 1.32

318.2 1.56

323.2 1.84

Ethers

Tetrahydrofuran 298.2 1.17

Other Solvents

Dichloromethane - -

Toluene - -

Note: Data for nicotinic acid is compiled from various sources. The absence of data for certain

solvents indicates a lack of available information in the reviewed literature.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of compounds like 2-
methylnicotinic acid in organic solvents. These protocols are based on established methods

reported in the scientific literature.

Equilibrium Solubility Method (Gravimetric)
This method involves saturating a solvent with the solute at a constant temperature and then

determining the concentration of the dissolved solute by evaporating the solvent and weighing

the residue.

Apparatus:
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Constant temperature water bath or shaker

Sealed glass vials

Analytical balance

Volumetric flasks

Pipettes

Oven

Procedure:

Add an excess amount of 2-methylnicotinic acid to a known volume of the selected organic

solvent in a sealed glass vial.

Place the vial in a constant temperature shaker bath and agitate for a sufficient time to

ensure equilibrium is reached (e.g., 24-48 hours).

After reaching equilibrium, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) using a pre-

heated or pre-cooled pipette to avoid precipitation.

Transfer the aliquot to a pre-weighed container.

Evaporate the solvent in an oven at a temperature below the boiling point of the solvent and

the decomposition temperature of 2-methylnicotinic acid.

Once the solvent is completely evaporated, weigh the container with the solid residue.

Calculate the solubility in terms of mass per volume (e.g., g/L) or mole fraction.

Isothermal Shake-Flask Method followed by UV-Vis
Spectrophotometry
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This method is suitable for compounds that have a chromophore, allowing for concentration

determination using UV-Vis spectroscopy.

Apparatus:

Constant temperature shaker

Sealed flasks

Centrifuge

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Procedure:

Prepare a series of standard solutions of 2-methylnicotinic acid of known concentrations in

the solvent of interest.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) to construct a calibration curve.

Add an excess amount of 2-methylnicotinic acid to a known volume of the solvent in a

sealed flask.

Equilibrate the flask in a constant temperature shaker for an extended period (e.g., 24

hours).

After equilibration, centrifuge the suspension to separate the undissolved solid.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a known volume of the solvent to bring the concentration within the

range of the calibration curve.
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Measure the absorbance of the diluted solution at λmax.

Use the calibration curve to determine the concentration of 2-methylnicotinic acid in the

diluted sample and back-calculate the solubility in the saturated solution.

Logical Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the general workflow for solubility determination and a

conceptual representation of the factors influencing solubility.
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Caption: Experimental workflow for determining the solubility of 2-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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